Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters

• CAS No.: 174125-95-2
• Molecular Formula: C8H15NO2
• Synonyms: Fatty acids, C16-18 and C18-unsatd., branched and linear, Me esters

Description

Fatty acids, C16-18 and C18-unsaturated, branched and linear, methyl esters are a group of chemical compounds derived from fatty acids. These compounds are commonly used in various industrial applications due to their unique chemical properties. They are typically derived from natural sources such as vegetable oils and animal fats and are known for their biodegradability and low toxicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of fatty acids, C16-18 and C18-unsaturated, branched and linear, methyl esters typically involves the esterification of fatty acids with methanol. This process can be carried out through different methods:

Transesterification: This method involves reacting triglycerides (fats/oils) with methanol in the presence of a catalyst, usually sodium hydroxide or potassium hydroxide, to produce methyl esters and glycerol.

Acid-Catalyzed Esterification: In this method, free fatty acids are reacted with methanol in the presence of an acid catalyst such as sulfuric acid.

Industrial Production Methods

Industrial production of these methyl esters often involves large-scale transesterification processes. The process is optimized to ensure high yield and purity of the methyl esters. The reaction conditions, such as temperature, pressure, and catalyst concentration, are carefully controlled to maximize efficiency and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

Fatty acids, C16-18 and C18-unsaturated, branched and linear, methyl esters can undergo various chemical reactions, including:

Oxidation: These compounds can be oxidized to form peroxides and other oxidation products. This reaction is often catalyzed by metal ions or enzymes.

Reduction: Reduction reactions can convert unsaturated methyl esters to saturated ones.

Hydrolysis: In the presence of water and an acid or base catalyst, methyl esters can be hydrolyzed back to fatty acids and methanol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Hydrogen gas in the presence of a metal catalyst such as palladium or nickel is commonly used.

Hydrolysis: Acidic or basic conditions, often using hydrochloric acid or sodium hydroxide, are employed.

Major Products

Oxidation: Produces peroxides and other oxygenated compounds.

Reduction: Produces saturated methyl esters.

Hydrolysis: Produces free fatty acids and methanol.

Scientific Research Applications

Fatty acids, C16-18 and C18-unsaturated, branched and linear, methyl esters have a wide range of applications in scientific research:

Chemistry: Used as intermediates in the synthesis of various chemicals and as solvents in organic reactions.

Biology: Studied for their role in biological membranes and as signaling molecules.

Medicine: Investigated for their potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

Industry: Used in the production of biodiesel, lubricants, and surfactants

Mechanism of Action

The mechanism by which these methyl esters exert their effects varies depending on the application. In biological systems, they can integrate into cell membranes, affecting membrane fluidity and function. They may also act as signaling molecules, modulating various biochemical pathways. In industrial applications, their chemical properties, such as hydrophobicity and reactivity, are exploited for specific purposes .

Comparison with Similar Compounds

Similar Compounds

Fatty acids, C8-18 and C18-unsaturated, mixed esters: These compounds have similar structures but differ in the chain length and degree of unsaturation.

Fatty acids, tall-oil: Contains predominantly C18 unsaturated fatty acids and is used in similar applications

Uniqueness

Fatty acids, C16-18 and C18-unsaturated, branched and linear, methyl esters are unique due to their specific chain lengths and degree of unsaturation, which confer distinct physical and chemical properties. These properties make them particularly suitable for applications requiring specific melting points, solubility, and reactivity .